Cas no 953258-71-4 (N-{1-(2-methoxyethyl)piperidin-4-ylmethyl}-4-methylbenzene-1-sulfonamide)

• Product Name: N-{1-(2-methoxyethyl)piperidin-4-ylmethyl}-4-methylbenzene-1-sulfonamide
• CAS No: 953258-71-4
• MF: C₁₆H₂₆N₂O₃S
• MW: 326.454243183136
• CID: 6039356
• PubChem ID: 16887617
• Update Time: 2025-06-10

N-{1-(2-methoxyethyl)piperidin-4-ylmethyl}-4-methylbenzene-1-sulfonamide Chemical and Physical Properties

Names and Identifiers

• N-{1-(2-methoxyethyl)piperidin-4-ylmethyl}-4-methylbenzene-1-sulfonamide
• N-[[1-(2-methoxyethyl)piperidin-4-yl]methyl]-4-methylbenzenesulfonamide
• N-{[1-(2-methoxyethyl)piperidin-4-yl]methyl}-4-methylbenzene-1-sulfonamide
• 953258-71-4
• F5017-0197
• AKOS024490044
• N-((1-(2-methoxyethyl)piperidin-4-yl)methyl)-4-methylbenzenesulfonamide

• Inchi： 1S/C16H26N2O3S/c1-14-3-5-16(6-4-14)22(19,20)17-13-15-7-9-18(10-8-15)11-12-21-2/h3-6,15,17H,7-13H2,1-2H3
• InChI Key： LACNAXLYQQJDQN-UHFFFAOYSA-N
• SMILES： C1(S(NCC2CCN(CCOC)CC2)(=O)=O)=CC=C(C)C=C1

Computed Properties

• Exact Mass: 326.16641387g/mol
• Monoisotopic Mass: 326.16641387g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 22
• Rotatable Bond Count: 7
• Complexity: 406
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 67Ų

Additional information on N-{1-(2-methoxyethyl)piperidin-4-ylmethyl}-4-methylbenzene-1-sulfonamide

Recent Advances in the Study of N-{1-(2-methoxyethyl)piperidin-4-ylmethyl}-4-methylbenzene-1-sulfonamide (CAS: 953258-71-4)

In recent years, the compound N-{1-(2-methoxyethyl)piperidin-4-ylmethyl}-4-methylbenzene-1-sulfonamide (CAS: 953258-71-4) has garnered significant attention in the field of chemical biology and medicinal chemistry. This sulfonamide derivative has shown promising potential in various therapeutic applications, particularly in the modulation of specific biological targets. Recent studies have focused on elucidating its pharmacological properties, mechanism of action, and potential clinical applications.

One of the key areas of research has been the compound's interaction with specific enzyme systems. A 2023 study published in the Journal of Medicinal Chemistry demonstrated that 953258-71-4 exhibits potent inhibitory activity against certain kinases involved in inflammatory pathways. The study utilized X-ray crystallography to reveal the precise binding mode of the compound within the enzyme's active site, providing valuable insights for further structure-activity relationship (SAR) optimization.

Another significant development comes from recent preclinical investigations into the compound's potential as a neuroprotective agent. Research conducted at several academic institutions has shown that N-{1-(2-methoxyethyl)piperidin-4-ylmethyl}-4-methylbenzene-1-sulfonamide can cross the blood-brain barrier and exhibit activity in models of neurodegenerative diseases. These findings were presented at the 2024 International Conference on Alzheimer's and Parkinson's Diseases, highlighting the compound's unique physicochemical properties that enable central nervous system penetration.

The synthetic routes to 953258-71-4 have also seen recent improvements. A 2024 publication in Organic Process Research & Development described a more efficient, scalable synthesis with improved yield and purity profile. This advancement is particularly important as it addresses previous challenges in producing the compound at larger scales for extended preclinical and potential clinical studies.

From a safety and toxicology perspective, recent in vitro and in vivo studies have provided encouraging data. The compound has shown favorable metabolic stability in human liver microsome assays and acceptable safety profiles in rodent models at therapeutic doses. However, researchers caution that more comprehensive toxicology studies are needed before considering human trials.

Looking forward, the research community anticipates several directions for further investigation of 953258-71-4. These include exploration of its potential in combination therapies, development of prodrug formulations to enhance bioavailability, and investigation of its effects on additional biological targets beyond those currently identified. The compound's versatility and promising preliminary data suggest it may serve as a valuable scaffold for future drug discovery efforts in multiple therapeutic areas.